Cas no 106261-50-1 (Benzoic acid, 4-[(2-ethyl-1-piperidinyl)methyl]-)

• Product Name: Benzoic acid, 4-[(2-ethyl-1-piperidinyl)methyl]-
• CAS No: 106261-50-1
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 1177032
• PubChem ID: 13748953
• Update Time: 2025-04-20

Benzoic acid, 4-[(2-ethyl-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-ethyl-1-piperidinyl)methyl]-
• AKOS000102299
• DTXSID401253749
• 106261-50-1
• 4-[(2-Ethyl-1-piperidinyl)methyl]benzoic acid

• Inchi： 1S/C15H21NO2/c1-2-14-5-3-4-10-16(14)11-12-6-8-13(9-7-12)15(17)18/h6-9,14H,2-5,10-11H2,1H3,(H,17,18)
• InChI Key： JLJMVIARBNBDBD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN1CCCCC1CC)=O

Computed Properties

• Exact Mass: 247.15733
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54